![molecular formula C7H10OS B065814 (3Z)-3-methylsulfanylhexa-3,5-dien-2-one CAS No. 171084-03-0](/img/structure/B65814.png)
(3Z)-3-methylsulfanylhexa-3,5-dien-2-one
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Overview
Description
(3Z)-3-methylsulfanylhexa-3,5-dien-2-one, also known as 3-Methylthio-1,5-hexadiene-3-one (MTHD), is a sulfur-containing compound that has gained significant attention in recent years due to its potential applications in various fields of science. This compound has a unique chemical structure that makes it an interesting subject for scientific research. In
Mechanism of Action
The mechanism of action of (3Z)-3-methylsulfanylhexa-3,5-dien-2-one is not well understood. However, it is believed that the sulfur-containing functional group plays a key role in its biological activity. MTHD has been shown to interact with various enzymes and proteins, which may explain its potential therapeutic applications.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to have antimicrobial, antifungal, and antitumor properties. Additionally, MTHD has been shown to have antioxidant and anti-inflammatory properties, which may make it useful in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of (3Z)-3-methylsulfanylhexa-3,5-dien-2-one is its unique chemical structure, which makes it an interesting subject for scientific research. Additionally, the synthesis method for MTHD has been optimized to produce high-quality compounds with minimal impurities. However, one of the limitations of using MTHD in lab experiments is its potential toxicity. Further research is needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for the study of (3Z)-3-methylsulfanylhexa-3,5-dien-2-one. One potential direction is the synthesis of novel metal complexes using MTHD as a ligand. Additionally, further research is needed to determine the mechanism of action of MTHD and its potential therapeutic applications. Finally, the development of new synthesis methods for MTHD may lead to the production of high-quality compounds with improved properties.
Synthesis Methods
The synthesis of (3Z)-3-methylsulfanylhexa-3,5-dien-2-one involves the reaction of 3-methylthiopent-2-enal with acetylene in the presence of a palladium catalyst. This reaction results in the formation of this compound with a yield of around 80%. This synthesis method has been optimized to produce high-quality MTHD with minimal impurities.
Scientific Research Applications
(3Z)-3-methylsulfanylhexa-3,5-dien-2-one has various scientific research applications. It has been used as a starting material for the synthesis of various biologically active compounds. MTHD has also been used as a ligand in the synthesis of metal complexes, which have shown promising results in catalytic reactions. Additionally, MTHD has been used as a probe in the study of protein-ligand interactions.
properties
CAS RN |
171084-03-0 |
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Molecular Formula |
C7H10OS |
Molecular Weight |
142.22 g/mol |
IUPAC Name |
(3Z)-3-methylsulfanylhexa-3,5-dien-2-one |
InChI |
InChI=1S/C7H10OS/c1-4-5-7(9-3)6(2)8/h4-5H,1H2,2-3H3/b7-5- |
InChI Key |
OOZICKRDEVQIGV-ALCCZGGFSA-N |
Isomeric SMILES |
CC(=O)/C(=C/C=C)/SC |
SMILES |
CC(=O)C(=CC=C)SC |
Canonical SMILES |
CC(=O)C(=CC=C)SC |
synonyms |
3,5-Hexadien-2-one, 3-(methylthio)-, (Z)- (9CI) |
Origin of Product |
United States |
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